Cas no 2411263-83-5 (2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one
• CAS No: 2411263-83-5
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 5976551
• PubChem ID: 146105282
• Update Time: 2025-05-20

2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2411263-83-5
• 2-chloro-1-{3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-1-one
• EN300-7560374
• Z3268818593
• 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one

• Inchi： 1S/C9H11Cl2N3O/c1-6(10)9(15)13-2-3-14-8(5-13)7(11)4-12-14/h4,6H,2-3,5H2,1H3
• InChI Key： GLFFXFHERYSUIG-UHFFFAOYSA-N
• SMILES： ClC1C=NN2C=1CN(C(C(C)Cl)=O)CC2

Computed Properties

• Exact Mass: 247.0279174g/mol
• Monoisotopic Mass: 247.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one

Introduction to 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one and Its Significance in Modern Chemical Research

2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one, with the CAS number 2411263-83-5, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of multiple chlorine atoms and a fused pyrazole-pyrazine system suggests a high degree of reactivity and versatility, making it a valuable scaffold for synthetic chemists and biologists alike.

The pyrazolo[1,5-a]pyrazine core is particularly noteworthy, as it belongs to a class of nitrogen-containing heterocycles that are widely recognized for their biological activity. Pyrazolopyrazines have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds with enhanced binding affinity and selectivity. The chloro-substituted nature of this compound not only contributes to its lipophilicity but also allows for further functionalization through cross-coupling reactions or nucleophilic substitutions. Such modifications are crucial for tailoring the compound's properties to specific therapeutic targets.

One of the most compelling aspects of 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged similar scaffolds to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. The dual presence of chlorine atoms at strategic positions within the molecule provides multiple handles for chemical manipulation, enabling the construction of libraries of derivatives with diverse biological activities.

The dihydro-pyrazino[4,3-b]pyridine moiety embedded within the structure is another key feature that contributes to the compound's unique chemical and biological properties. This scaffold has been implicated in various biological processes and has been explored in the design of kinase inhibitors and other therapeutic agents. The combination of these structural elements makes 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the rigid pyrazole-pyrazine core can effectively engage with biological targets, while the chlorine atoms facilitate interactions through hydrophobic and electrostatic forces. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

The synthesis of 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in streamlining such processes. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have enabled rapid assembly of the target molecule with high yields and purity.

In conclusion, 2-Chloro-1-(3-chloro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)propan-1-one (CAS no 2411263-83-5) stands out as a structurally sophisticated compound with immense potential in pharmaceutical research. Its unique combination of heterocyclic moieties and halogen substituents makes it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in developing next-generation therapeutics.